Tert-butyl 5-(aminomethyl)-4,4-difluoroazepane-1-carboxylate

• IUPAC Name: tert-butyl 5-(aminomethyl)-4,4-difluoroazepane-1-carboxylate
• InChI: InChI=1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-6-4-9(8-15)12(13,14)5-7-16/h9H,4-8,15H2,1-3H3
• InChI Key: YVNGIYOAFLAQQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(CC1)(F)F)CN
• Molecular Formula: C12H22F2N2O2
• Molecular Weight: 264.31 g/mol

Description

“Tert-butyl 5-(aminomethyl)-4,4-difluoroazepane-1-carboxylate” likely belongs to the class of organic compounds known as azepanes. Azepanes are compounds containing an azepane moiety, which is a seven-membered saturated aliphatic heterocycle with one nitrogen atom replacing a carbon atom.

Molecular Structure Analysis

The molecular structure of this compound would be expected to contain a seven-membered azepane ring with two fluorine atoms at the 4-position, a tert-butyl carbamate group at the 1-position, and an aminomethyl group at the 5-position.

Chemical Reactions Analysis

The chemical reactivity of this compound would be expected to be similar to other azepanes and tert-butyl carbamates. The presence of the fluorine atoms could make the compound more electrophilic at the 4-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be similar to other azepanes and tert-butyl carbamates. It would likely be a solid at room temperature.

Safety and Hazards

As with all chemicals, appropriate safety precautions should be taken when handling this compound. The specific hazards would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being investigated for potential medicinal applications, further studies could include in vitro and in vivo testing to evaluate its efficacy and safety.